Cas no 59748-41-3 (Butanamide, 3-(dimethylamino)-N,N-dimethyl-)

• Product Name: Butanamide, 3-(dimethylamino)-N,N-dimethyl-
• CAS No: 59748-41-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 337419
• PubChem ID: 21449220
• Update Time: 2025-06-14

Butanamide, 3-(dimethylamino)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-(dimethylamino)-N,N-dimethyl-
• 3-(dimethylamino)-N,N-dimethylbutanamide
• SCHEMBL1615800
• 59748-41-3
• DTXSID80614063
• EN300-717919

• Inchi： 1S/C8H18N2O/c1-7(9(2)3)6-8(11)10(4)5/h7H,6H2,1-5H3
• InChI Key： HFEJDORPCWHHEE-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N(C)C)N(C)C

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Additional information on Butanamide, 3-(dimethylamino)-N,N-dimethyl-

Recent Advances in the Study of Butanamide, 3-(dimethylamino)-N,N-dimethyl- (CAS: 59748-41-3) in Chemical Biology and Pharmaceutical Research

The compound Butanamide, 3-(dimethylamino)-N,N-dimethyl- (CAS: 59748-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Butanamide, 3-(dimethylamino)-N,N-dimethyl- as a versatile intermediate in the synthesis of more complex bioactive molecules. Its structural motif, featuring a dimethylamino group and a butanamide backbone, has been shown to interact with various biological targets, including enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of GABAergic signaling, suggesting potential applications in neurological disorders.

In terms of synthetic methodologies, advancements have been made in the efficient production of Butanamide, 3-(dimethylamino)-N,N-dimethyl-. A recent paper in Organic Letters detailed a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in scalability. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into large-scale drug manufacturing processes.

Furthermore, computational studies have provided insights into the molecular interactions of Butanamide, 3-(dimethylamino)-N,N-dimethyl- with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated its binding modes and energetics, offering a rational basis for further structural optimization. These findings were corroborated by in vitro assays, which confirmed the compound's affinity for specific protein targets.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicological profile of Butanamide, 3-(dimethylamino)-N,N-dimethyl-. Ongoing research is focused on addressing these gaps, with preliminary data indicating favorable bioavailability and low cytotoxicity in animal models. Future directions include exploring its potential in combination therapies and its role in targeted drug delivery systems.

In conclusion, Butanamide, 3-(dimethylamino)-N,N-dimethyl- (CAS: 59748-41-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its structural versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.